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Compound of Interest

3'-Bromo-5'-chloro-2'-
Compound Name:
hydroxyacetophenone

cat. No.: B1273138

For Immediate Reference: Treat 3'-Bromo-5'-chloro-2'-hydroxyacetophenone as a
hazardous chemical waste. Do not dispose of it in standard laboratory trash or down the drain.
This guide provides essential safety and logistical information for the proper disposal of 3'-
Bromo-5'-chloro-2'-hydroxyacetophenone, ensuring the safety of laboratory personnel and
compliance with environmental regulations.

Key Safety and Disposal Data

The following table summarizes the critical information for the safe handling and disposal of 3'-
Bromo-5'-chloro-2'-hydroxyacetophenone.
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Property Data Reference

3'-Bromo-5'-chloro-2'-

Chemical Name [1]
hydroxyacetophenone

CAS Number 59443-15-1 [1]

Physical State Solid [1]

Skin Irritant (Category 2), Eye

Irritant (Category 2), Specific
Hazard Classifications Target Organ Toxicity - Single

Exposure (Category 3,

Respiratory system)

Chemical safety goggles,
Personal Protective Equipment  gloves (nitrile rubber
(PPE) recommended), N95 dust

mask, lab coat.

) ) Strong oxidizing agents, strong
Incompatible Materials ) [2][3]
acids, strong bases.

Collection as solid hazardous
Primary Disposal Route chemical waste for incineration  [2][4]

by a licensed disposal facility.

Sweep up spilled solid,
] avoiding dust formation, and
Spill Cleanup _ _ . [2]
collect in a suitable container

for disposal.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe collection, storage, and disposal of 3'-
Bromo-5'-chloro-2'-hydroxyacetophenone waste.
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Personal Protective Equipment (PPE) and Safety
Precautions

o Always wear appropriate PPE, including a lab coat, chemical safety goggles, and compatible
gloves, when handling the chemical or its waste.

¢ Handle the solid waste in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of any dust.[3]

Waste Segregation and Collection

e Do not mix 3'-Bromo-5'-chloro-2'-hydroxyacetophenone waste with non-hazardous trash
or other waste streams.

e As a halogenated organic compound, it must be segregated into a dedicated "Halogenated
Organic Solid Waste" container.[5]

e Use a clearly labeled, leak-proof, and compatible waste container. The container should be
made of a material that does not react with the chemical.

e The waste container must be labeled "Hazardous Waste" and clearly identify its contents,
including the full chemical name.

On-site Storage

» Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) that
is at or near the point of generation.[6]

o Ensure the container is kept closed at all times, except when adding waste.[6]

» Store the waste away from incompatible materials such as strong oxidizing agents.[6]

Disposal of Contaminated Materials and Empty
Containers

o Contaminated Labware: Items such as gloves, weighing paper, and pipette tips that are
contaminated with 3'-Bromo-5'-chloro-2'-hydroxyacetophenone should be placed in the
designated halogenated solid waste container.
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o Empty Containers:

o

Thoroughly remove all residual solid from the original chemical container.
o Triple-rinse the container with a suitable solvent (e.g., acetone or ethanol).

o Collect all rinsate as "Halogenated Liquid Waste" in a separate, appropriately labeled
container.[7][8] Do not pour the rinsate down the drain.[7]

o Once the container is clean and dry, deface or remove the original label and dispose of it
as non-hazardous glass or plastic waste, as appropriate for your facility.[7][8]

Arranging for Final Disposal

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and final disposal of the
halogenated waste.

» Follow all institutional and local regulations for waste pickup scheduling and documentation.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 3'-Bromo-5'-chloro-2'-hydroxyacetophenone.
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Caption: Disposal workflow for 3'-Bromo-5'-chloro-2'-hydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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